![molecular formula C6H7N3O2 B6234230 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylic acid CAS No. 1780654-45-6](/img/no-structure.png)
4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylic acid
Overview
Description
Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms . They are known for their versatile biological activities and are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .
Synthesis Analysis
The synthesis of triazole derivatives has attracted much attention due to their broad biological activities . Various methods have been developed for the synthesis of triazole compounds from different nitrogen sources .Molecular Structure Analysis
Triazole compounds contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are readily capable of binding in the biological system with a variety of enzymes and receptors .Chemical Reactions Analysis
Triazole rings are very stable and normally not cleaved either by hydrolysis or oxidation, but reductive cleavages do occur . Due to the presence of two pyridine-type nitrogen atoms in the ring, ease of quaternization is decreased and requires vigorous conditions .Physical and Chemical Properties Analysis
Triazoles are white or colorless solids that are highly soluble in water and other polar solvents . They show both acidic and basic properties .Mechanism of Action
The 1,2,3-triazole ring produces anti-ChE activity by inhibiting both AChE and BuChE activities . The triazole ring interacts with the amino acids present in the active site of EGFR receptors involves various interactions like electrostatic interaction, Pi- anion interaction, H-bonding, and Van der Waals interaction .
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylic acid involves the reaction of 1H-pyrrole-2-carboxylic acid with hydrazine hydrate to form 1H-pyrrole-2-carbohydrazide, which is then reacted with ethyl chloroformate to form ethyl 1H-pyrrole-2-carboxylate. This intermediate is then reacted with sodium azide to form 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylic acid.", "Starting Materials": [ "1H-pyrrole-2-carboxylic acid", "hydrazine hydrate", "ethyl chloroformate", "sodium azide" ], "Reaction": [ "1H-pyrrole-2-carboxylic acid is reacted with hydrazine hydrate in the presence of a catalyst to form 1H-pyrrole-2-carbohydrazide.", "1H-pyrrole-2-carbohydrazide is then reacted with ethyl chloroformate in the presence of a base to form ethyl 1H-pyrrole-2-carboxylate.", "Ethyl 1H-pyrrole-2-carboxylate is then reacted with sodium azide in the presence of a catalyst to form 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylic acid." ] } | |
CAS No. |
1780654-45-6 |
Molecular Formula |
C6H7N3O2 |
Molecular Weight |
153.1 |
Purity |
95 |
Origin of Product |
United States |
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